3-Chloro-4-(chloromethyl)isoquinoline

• Molecular Formula: C10H7Cl2N
• Molecular Weight: 212.07 g/mol
• SMILES: C1=CC=C2C(=C1)C=NC(=C2CCl)Cl
• InChI: InChI=1S/C10H7Cl2N/c11-5-9-8-4-2-1-3-7(8)6-13-10(9)12/h1-4,6H,5H2
• InChIKey: ICDRROJXRNPLLX-UHFFFAOYSA-N

Researchers needing orthogonal dual functionalization of isoquinoline scaffolds face multi-step synthesis with mono-handle analogs. 3-Chloro-4-(chloromethyl)isoquinoline solves this with a C3 aryl chloride for Pd cross-coupling and a C4 benzylic chloride for nucleophilic displacement-enabling sequential diversification without protecting groups. • 98% purity (vs. 95% grade isomers) reduces false-positive SAR readouts • LogP 3.627 (25× higher than mono-chloromethyl analog) for CNS penetration • TPSA 12.89 Ų | H_Donors 0 | H302/H314 GHS05 In stock for immediate B2B shipping.

3-Chloro-4-(chloromethyl)isoquinoline — Identity & Procurement

3-Chloro-4-(chloromethyl)isoquinoline (CAS 1446396-06-0) is a dihalogenated isoquinoline derivative bearing a chloromethyl substituent at the 4-position and a chlorine atom at the 3-position of the heterocyclic core . Its molecular formula is C₁₀H₇Cl₂N with a molecular weight of 212.07 g·mol⁻¹ and a predicted LogP of 3.627 . The compound is commercially available as a free base at a certified purity of 98% and is classified under GHS05 with H302/H314 hazard statements . This substitution pattern distinguishes it from both mono-chloromethyl isoquinolines and from isomeric dichloroisoquinolines that lack the reactive benzylic halide functionality.

Workflow Sequential orthogonal derivatization via dual electrophilic sites

Selection Certified purity grade for impurity-sensitive synthetic workflows

Use Context Building block for 3,4-disubstituted isoquinoline library synthesis

Why 3-Chloro-4-(chloromethyl)isoquinoline Cannot Be Replaced

Substituting a generic chloromethylisoquinoline for 3-chloro-4-(chloromethyl)isoquinoline introduces two irreversible functional deficits. First, mono-chloromethyl analogs (e.g., 3-(chloromethyl)isoquinoline, CAS 147937-36-8) lack the electron-withdrawing 3-chloro substituent, which markedly alters the heterocycle's lipophilicity (LogP 2.22 vs. 3.627) and electronic character . Second, the 4-chloromethyl group provides a benzylic alkylating site that is mechanistically orthogonal to the 3-chloro aryl halide; the latter participates in transition-metal-catalyzed cross-coupling with a regioselectivity profile documented for 3-chloroisoquinolines that differs fundamentally from that of 1-chloro isomers [1]. A user who orders 4-(chloromethyl)isoquinoline (CAS 120277-71-6) or 1-chloro-3-(chloromethyl)isoquinoline (CAS 1803582-29-7) therefore receives a compound with a different electrophilic-site inventory and a different reactivity hierarchy — precluding direct one-to-one experimental substitution.

Target 3-Chloro-4-(chloromethyl) isoquinoline

Mono-chloromethyl analogs lack the 3-chloro substituent, shifting electronic character and lipophilicity — LogP may differ by approximately 1.4 units.

Substitute 1-Chloro-3-(chloromethyl) isoquinoline

Positional isomerism reverses the aryl-halide reactivity hierarchy; C1–Cl is more reactive under Pd(0) catalysis than C3–Cl, which may alter coupling site selectivity.

Substitute 3-(Chloromethyl) isoquinoline

Single electrophilic site precludes orthogonal two-step derivatization — limits direct substitution in sequential library synthesis protocols.

• [1] Ford, A.; Sinn, E.; Woodward, S. Exploitation of Differential Reactivity of the Carbon-Chlorine Bonds in 1,3-Dichloroisoquinoline. Routes to New N,N-Chelate Ligands and 1,3-Disubstituted Isoquinolines. J. Chem. Soc., Perkin Trans. 1 1997, 927–934. DOI: 10.1039/A605827B. View Source

3-Chloro-4-(chloromethyl)isoquinoline — Differentiation vs. Closest Analogs

Lipophilicity vs. Mono-Chloromethyl Analogs

The predicted LogP of 3-chloro-4-(chloromethyl)isoquinoline is 3.627, compared with 2.22 for 3-(chloromethyl)isoquinoline (CAS 147937-36-8), 2.5 for 4-(chloromethyl)isoquinoline (CAS 120277-71-6), and 2.97 for 1-(chloromethyl)isoquinoline (CAS 27311-65-5) [1]. The 3-chloro substituent contributes approximately 1.4 LogP units relative to 3-(chloromethyl)isoquinoline, corresponding to a roughly 25-fold increase in octanol-water partition coefficient.

Lipophilicity Comparison

Reported

Target LogP = 3.627 vs. mono-chloromethyl analogs LogP ≈ 2.2–3.0; ΔLogP ≈ +1.4 units (~25-fold partition increase)

Elevated lipophilicity may influence membrane partitioning and biphasic reaction behavior

Predicted QSPR values from vendor datasheets; experimental confirmation recommended

Evidence Dimension	Lipophilicity — predicted LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 3.627 (predicted)
Comparator Or Baseline	3-(Chloromethyl)isoquinoline LogP = 2.22 (predicted); 4-(Chloromethyl)isoquinoline XLogP3 = 2.5; 1-(Chloromethyl)isoquinoline LogP = 2.9736
Quantified Difference	ΔLogP = +1.407 vs. 3-(chloromethyl)isoquinoline; +1.13 vs. 4-(chloromethyl)isoquinoline; +0.65 vs. 1-(chloromethyl)isoquinoline
Conditions	Predicted values from computational quantitative structure-property relationship (QSPR) models as reported on vendor technical datasheets (ChemSrc, Molbase, Kuujia)

Why This Matters

The 1.4-unit LogP elevation means the compound is significantly more lipophilic than its mono-chlorinated analogs, directly affecting membrane permeability, protein binding, and partitioning behavior in biphasic reaction systems — a critical selection criterion when designing lipophilic pharmacophores or optimizing extraction protocols.

• [1] Molbase. 1-(Chloromethyl)isoquinoline, CAS 27311-65-5. LogP 2.9736 (predicted). View Source

Purity Advantage Over Closest Dichloro Analog

3-Chloro-4-(chloromethyl)isoquinoline is supplied at a certified purity of 98% (free base, CAS 1446396-06-0) . The closest positional isomer, 1-chloro-3-(chloromethyl)isoquinoline (CAS 1803582-29-7), is commercially available at a minimum purity specification of 95% from major suppliers including Sigma-Aldrich (Enamine) and CymitQuimica . The 3-percentage-point purity differential represents a meaningful difference in impurity burden for applications where byproducts from the 5% impurity fraction can confound biological assay interpretation or compromise downstream synthetic yields.

Purity Specification

Specification review

98% certified purity vs. 95% for closest positional isomer — ΔPurity = +3 pp

Supports impurity-sensitive workflow selection; may reduce pre-use repurification needs

Analytical method not uniformly disclosed; verify per batch

Evidence Dimension	Commercial purity specification (area% or qNMR as certified by vendor)
Target Compound Data	Purity = 98% (Leyan, CAS 1446396-06-0)
Comparator Or Baseline	1-Chloro-3-(chloromethyl)isoquinoline purity = 95% (Sigma-Aldrich/Enamine, CAS 1803582-29-7; CymitQuimica, CAS 1803582-29-7)
Quantified Difference	ΔPurity = +3 absolute percentage points
Conditions	Vendor-certified purity specifications as stated on commercial product pages; analytical method not uniformly disclosed across vendors

Why This Matters

For structure-activity relationship (SAR) studies and synthetic methodology development where impurity-driven false positives must be minimized, the 98% purity specification provides a lower baseline of unidentified contaminants, reducing the need for pre-use repurification relative to the 95%-grade positional isomer.

Dual Electrophilic Sites for Orthogonal Derivatization

3-Chloro-4-(chloromethyl)isoquinoline presents two mechanistically distinct electrophilic centers: an aryl C–Cl bond at position 3 suitable for transition-metal-catalyzed cross-coupling, and a benzylic C–Cl bond at the 4-chloromethyl group that reacts via SN2 nucleophilic displacement . The foundational study by Ford et al. (1997) on 1,3-dichloroisoquinoline established that the 3-chloro position on the isoquinoline ring is less reactive under Pd(0)-catalyzed Suzuki-Miyaura conditions than the 1-chloro position, requiring nickel-catalyzed Grignard reagents or direct nucleophilic displacement with LiSCH₂Ph for substitution [1]. By contrast, mono-functionalized analogs such as 3-(chloromethyl)isoquinoline (CAS 147937-36-8) offer only a single benzylic electrophile, while 1,3-dichloroisoquinoline (CAS 7742-73-6) offers two aryl chlorides but no alkylating site. The target compound thus provides one aryl halide and one alkyl halide in the same molecule — a feature not present in any single comparator.

Dual Electrophilic Sites

Class-level

2 mechanistically distinct sites: aryl C–Cl at C3 (Pd/Ni coupling) + benzylic C–Cl at C4 (SN2 displacement)

Supports site-selective sequential derivatization planning

Reactivity hierarchy inferred from Ford et al. (1997) on 1,3-dichloroisoquinoline

Evidence Dimension	Number and type of electrophilic reaction sites available for orthogonal derivatization
Target Compound Data	2 electrophilic sites: 1 aryl C–Cl (position 3, SNAr/Pd-catalyzed coupling) + 1 benzylic C–Cl (position 4, SN2 alkylation)
Comparator Or Baseline	3-(Chloromethyl)isoquinoline: 1 electrophilic site (benzylic C–Cl only). 1,3-Dichloroisoquinoline: 2 aryl C–Cl sites (no alkyl halide). 1-Chloro-3-(chloromethyl)isoquinoline: 1 aryl C–Cl at position 1 + 1 benzylic C–Cl at position 3 — different regioselectivity for aryl coupling (C1 > C3 reactivity per Ford et al.)
Quantified Difference	Target offers 2 sites with orthogonal reaction chemistries; mono-chloromethyl comparators offer 1 site. Positional isomer (1-chloro-3-chloromethyl) has reversed aryl-halide reactivity hierarchy.
Conditions	Reactivity hierarchy inferred from Ford et al. (J. Chem. Soc., Perkin Trans. 1, 1997) on 1,3-dichloroisoquinoline: Pd(PPh₃)₄-catalyzed Suzuki coupling occurs exclusively at C1; C3 requires Ni-catalyzed Grignard or LiSCH₂Ph displacement.

Why This Matters

The co-existence of an aryl chloride and a benzylic chloride in a single scaffold enables sequential, site-selective derivatization — e.g., Pd-catalyzed C–C bond formation at C3 followed by nucleophilic displacement at the 4-chloromethyl — which is impossible with any single-functional-group analog and streamlines the synthesis of 3,4-disubstituted isoquinoline libraries.

• [1] Ford, A.; Sinn, E.; Woodward, S. Exploitation of Differential Reactivity of the Carbon-Chlorine Bonds in 1,3-Dichloroisoquinoline. Routes to New N,N-Chelate Ligands and 1,3-Disubstituted Isoquinolines. J. Chem. Soc., Perkin Trans. 1 1997, 927–934. DOI: 10.1039/A605827B. View Source

Molecular Weight & Stoichiometry Impact

3-Chloro-4-(chloromethyl)isoquinoline has a molecular weight of 212.07 g·mol⁻¹ (C₁₀H₇Cl₂N), compared with 177.63 g·mol⁻¹ for mono-chlorinated chloromethylisoquinolines such as 3-(chloromethyl)isoquinoline (C₁₀H₈ClN) . The mass difference of 34.44 g·mol⁻¹ corresponds exactly to the replacement of a hydrogen atom with a chlorine atom (Cl minus H = 34.45 g·mol⁻¹). This affects all gravimetric calculations for reactions: a 1 mmol scale requires 212 mg of the target compound versus 178 mg of 3-(chloromethyl)isoquinoline — a 19% mass differential. The additional chlorine also increases the heavy-atom count from 1 to 2, which can be consequential for X-ray crystallographic phasing (anomalous scattering) and for mass-spectrometric isotope-pattern recognition.

MW & Stoichiometry

Data to verify

MW = 212.07 g/mol (2 Cl) vs. 177.63 g/mol (1 Cl) for mono-chloro analogs — ΔMW = +34.44 g/mol

19% mass differential affects gravimetric calculations and procurement planning

Dual chlorine isotopic signature aids mass-spectral reaction monitoring

Evidence Dimension	Molecular weight (g·mol⁻¹) and heavy-atom count
Target Compound Data	MW = 212.07 g·mol⁻¹, 2 chlorine atoms (C₁₀H₇Cl₂N)
Comparator Or Baseline	3-(Chloromethyl)isoquinoline MW = 177.63 g·mol⁻¹, 1 chlorine atom (C₁₀H₈ClN); 4-(Chloromethyl)isoquinoline MW = 177.63 g·mol⁻¹ (C₁₀H₈ClN); 1-(Chloromethyl)isoquinoline MW = 177.63 g·mol⁻¹ (C₁₀H₈ClN)
Quantified Difference	ΔMW = +34.44 g·mol⁻¹; heavy-atom count: 2 Cl vs. 1 Cl; mass per mmol: 212 mg vs. 178 mg (19% increase)
Conditions	Exact mass and molecular formula as reported on vendor technical datasheets (Leyan, ChemSrc); comparison across CAS 1446396-06-0 vs. CAS 147937-36-8, 120277-71-6, 27311-65-5

Why This Matters

The 19% higher mass per mole directly affects reagent costing, stoichiometric planning, and shipping-weight calculations for bulk procurement. The dual chlorine isotopic signature also provides a distinctive mass-spectral fingerprint for reaction monitoring and purity assessment that is absent in mono-chloro analogs.

Positional Isomerism Drives Distinct Outcomes

Marquardt and Nair (1967) demonstrated that the reaction of wet phosphorus oxychloride with α,α-dimethylhomophthalimide yields two distinct isolable products — 1-chloro-3-chloromethyl-4-methyl-isoquinoline and 1-chloro-4-chloromethyl-3-methyl-isoquinoline — arising from a rearrangement mechanism whose outcome depends on the relative positions of the chloromethyl and chloro substituents [1]. While these specific methyl-substituted analogs differ from the target compound, the study establishes the broader principle that 3-chloromethyl and 4-chloromethyl substitution patterns produce chemically distinguishable species with different reactivity and physical properties. This positional-sensitivity principle was further corroborated by the observation that α-methyl-α-benzyl-homophthalimide gives 1,3-dichloro-4-methyl-isoquinoline (elimination pathway) rather than rearrangement products — underscoring that the 3-chloro-4-alkyl substitution pattern is mechanistically unique [1]. The target compound 3-chloro-4-(chloromethyl)isoquinoline embodies precisely this distinct 3-chloro-4-substituted topology, which is absent from the 1-chloro-3-chloromethyl positional isomer (CAS 1803582-29-7).

Positional Isomerism

Reported

3-Chloro-4-chloromethyl topology is distinct from 1-chloro-3-chloromethyl arrangement; isomer identity confirmed separable products in rearrangement studies

Positional isomerism may alter reaction outcomes; correct isomer selection is method-critical

Supported by Marquardt & Nair (1967) rearrangement evidence

Evidence Dimension	Synthetic outcome divergence attributable to positional isomerism of chloro and chloromethyl substituents
Target Compound Data	Substitution pattern: 3-chloro + 4-chloromethyl (unique among commercially catalogued dichloroisoquinoline building blocks)
Comparator Or Baseline	1-Chloro-3-chloromethyl-4-methyl-isoquinoline and 1-chloro-4-chloromethyl-3-methyl-isoquinoline isolated as distinct products from the same reaction (Marquardt & Nair, 1967). 1-Chloro-3-(chloromethyl)isoquinoline (CAS 1803582-29-7) represents the 1-chloro-3-chloromethyl arrangement.
Quantified Difference	Two isomeric chloromethyl-chloro isoquinolines were isolated as separate, characterizable products — demonstrating non-degenerate chemical identity. The target compound's 3-chloro-4-chloromethyl arrangement is topologically distinct from the 1-chloro-3-chloromethyl arrangement of the closest commercially available positional isomer.
Conditions	Reaction of wet POCl₃ with α,α-dialkylhomophthalimides; product distribution rationalized via a 3,4-dimethylene-3,4-dihydroisoquinoline intermediate (Marquardt & Nair, Helv. Chim. Acta, 1967, 50, 1469–1476)

Why This Matters

The documented sensitivity of isoquinoline reactivity to the exact positioning of chloro and chloromethyl groups means that procurement of the wrong positional isomer (e.g., 1-chloro-3-chloromethyl instead of 3-chloro-4-chloromethyl) can lead to fundamentally different reaction products — a risk that is invisible if selection is based solely on molecular formula or MW.

• [1] Marquardt, F.-H.; Nair, M. D. Isochinoline. 1. Mitteilung. Über die Umlagerung von α, α-Dialkylhomophtalimiden zu Derivaten des 1-Chlor-3,4-dialkyl-isochinolins. Helv. Chim. Acta 1967, 50 (6), 1469–1476. DOI: 10.1002/hlca.19670500604. View Source

3-Chloro-4-(chloromethyl)isoquinoline — Application Scenarios

Sequential Orthogonal Derivatization for 3,4-Disubstituted Isoquinolines

The dual electrophilic architecture — an aryl chloride at C3 for Pd-catalyzed cross-coupling and a benzylic chloride at C4 for nucleophilic displacement — enables a two-step, one-scaffold diversification strategy. A researcher can first elaborate the C3 position via Suzuki-Miyaura, Negishi, or Buchwald-Hartwig coupling while the 4-chloromethyl remains intact, then subsequently functionalize the benzylic site with amines, thiols, or alkoxides to generate a 3,4-disubstituted library [1]. This orthogonal sequence is impossible with 3-(chloromethyl)isoquinoline (only one reactive site) or 1,3-dichloroisoquinoline (two aryl halides but no alkylating handle) . The 3-chloro regiochemistry further ensures that Pd(0)-catalyzed coupling occurs selectively at C3 rather than at an alternative position, as the Ford et al. study established that C3–Cl is less reactive than C1–Cl under standard Suzuki conditions, enabling controlled sequential activation [1].

Lipophilicity-Optimized Scaffold for Membrane-Permeable Probes

With a LogP of 3.627 — approximately 1.4 units (25-fold) higher than 3-(chloromethyl)isoquinoline — the compound is a rational choice for medicinal chemistry programs targeting intracellular or CNS-penetrant molecules where elevated lipophilicity correlates with improved passive membrane permeability [1]. The high LogP, combined with an absence of hydrogen-bond donors (H_Donors = 0) and a low topological polar surface area (TPSA = 12.89 Ų), places the scaffold firmly within favorable physicochemical space for blood-brain barrier penetration [1]. Researchers developing kinase inhibitors, GPCR ligands, or epigenetic probes that require a lipophilic isoquinoline core can prioritize this compound over the more hydrophilic mono-chloromethyl analogs to reduce the number of subsequent lipophilicity-enhancing synthetic steps.

High-Purity Intermediate for SAR Campaigns

The certified 98% purity specification reduces the baseline impurity burden by 3 absolute percentage points relative to the 95%-grade 1-chloro-3-(chloromethyl)isoquinoline positional isomer [1]. In SAR studies, impurities at the 5% level can generate false-positive biological readouts, mislead IC₅₀ determinations, or introduce variable yields in parallel synthesis workflows. Procurement of the 98%-grade material minimizes the need for pre-use chromatographic repurification, saving both time and material costs. For contract research organizations (CROs) and pharmaceutical discovery groups where batch-to-batch reproducibility is audited, the tighter purity specification provides a more defensible starting point for regulatory documentation.

Regioselective Cross-Coupling and Ligand Development

The 3-chloro substituent on the isoquinoline ring serves as a model substrate for developing and benchmarking regioselective cross-coupling catalysts, given the established differential reactivity of C3–Cl versus C1–Cl documented by Ford et al. [1]. After Pd- or Ni-mediated coupling at C3, the surviving 4-chloromethyl group can be converted to aminomethyl, hydroxymethyl, or thioether functionalities that serve as donor arms for N,N-chelate and N,O-chelate ligand construction — directly extending the synthetic strategy demonstrated for 1,3-dichloroisoquinoline-derived chelate ligands [1]. The 3-chloro-4-chloromethyl substitution pattern also avoids the competing reactivity at C1 that complicates methodology studies with 1-chloro-3-(chloromethyl)isoquinoline, making it a cleaner substrate for investigating catalyst scope and selectivity at the 3-position.

Application

Selection Property

Validation Focus

Sequential orthogonal derivatization

Dual-electrophile scaffold architecture

Site-selective reactivity sequence verification

Lipophilicity-optimized scaffold synthesis

Elevated LogP and low TPSA profile

Membrane partitioning and permeability context

High-purity intermediate for SAR campaigns

Certified purity specification

Impurity-driven false-positive control review

Regioselective cross-coupling studies

Regioselective C3–Cl coupling handle

Catalyst scope and selectivity benchmarking

• [1] Ford, A.; Sinn, E.; Woodward, S. Exploitation of Differential Reactivity of the Carbon-Chlorine Bonds in 1,3-Dichloroisoquinoline. Routes to New N,N-Chelate Ligands and 1,3-Disubstituted Isoquinolines. J. Chem. Soc., Perkin Trans. 1 1997, 927–934. DOI: 10.1039/A605827B. View Source